Cloflucarban Cloflucarban Halocarban is a phenylurea that is urea substituted by 4-chlorophenyl and 4-chloro-3-trifluoromethylphenyl groups at positions 1 and 3 respectively. It is often used in deodarants and soaps on account of its anbacterial properties. It has a role as an antibacterial agent. It is a member of phenylureas and a member of monochlorobenzenes. It contains a trifluoromethyl group.
Cloflucarban is a synthetic, carbanilide compound with antiseptic activity. Cloflucarban is used as disinfectant and is found in antimicrobial soaps and deodorants.
Brand Name: Vulcanchem
CAS No.: 369-77-7
VCID: VC0524018
InChI: InChI=1S/C14H9Cl2F3N2O/c15-8-1-3-9(4-2-8)20-13(22)21-10-5-6-12(16)11(7-10)14(17,18)19/h1-7H,(H2,20,21,22)
SMILES: C1=CC(=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl
Molecular Formula: C14H9Cl2F3N2O
Molecular Weight: 349.1 g/mol

Cloflucarban

CAS No.: 369-77-7

Inhibitors

VCID: VC0524018

Molecular Formula: C14H9Cl2F3N2O

Molecular Weight: 349.1 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Cloflucarban - 369-77-7

CAS No. 369-77-7
Product Name Cloflucarban
Molecular Formula C14H9Cl2F3N2O
Molecular Weight 349.1 g/mol
IUPAC Name 1-(4-chlorophenyl)-3-[4-chloro-3-(trifluoromethyl)phenyl]urea
Standard InChI InChI=1S/C14H9Cl2F3N2O/c15-8-1-3-9(4-2-8)20-13(22)21-10-5-6-12(16)11(7-10)14(17,18)19/h1-7H,(H2,20,21,22)
Standard InChIKey ZFSXZJXLKAJIGS-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl
Canonical SMILES C1=CC(=CC=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)Cl
Appearance Solid powder
Melting Point 214.5 °C
Description Halocarban is a phenylurea that is urea substituted by 4-chlorophenyl and 4-chloro-3-trifluoromethylphenyl groups at positions 1 and 3 respectively. It is often used in deodarants and soaps on account of its anbacterial properties. It has a role as an antibacterial agent. It is a member of phenylureas and a member of monochlorobenzenes. It contains a trifluoromethyl group.
Cloflucarban is a synthetic, carbanilide compound with antiseptic activity. Cloflucarban is used as disinfectant and is found in antimicrobial soaps and deodorants.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 3-trifluoromethyl-4,4'-dichlorocarbanilide
4,4'-dichloro-3-(trifluoromethyl)carbanilide
cloflucarban
halocarban
Irgasan
Irgasan CF3
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